Journal Name:Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques
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The effect of small orientation deviation from [001] to [011] on high-temperature creep properties of nickel-based single crystal
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-05-20 , DOI: 10.1016/j.ijplas.2023.103648
Having regard to the inherent crystal anisotropy characteristic of nickel-based single crystal and the actual industrial manufacture, and application of the turbine blade, a trade-off between orientation deviation and performance demands that attention should be paid to estimating the influences of orientation deviation from [001] to [011] on the mechanical properties of the nickel-based single crystal. The present study conducted the creep tests of nickel-based single crystals with orientation deviation under 980 °C/260 MPa and 1050 °C/169 MPa. Results show that the orientation deviation effect of nickel-based single crystals under high temperature and low stress gradually decreases with the temperature increase. A crystal plasticity finite element method based on stress, Schmid factor, γ/γ' phase, and dislocation is employed to investigate the orientation-deviation-affected creep mechanisms. The influence of orientation deviation on creep performance is summarized by combining the macroscopic mechanical properties, fracture profile morphology, and crystal plasticity finite element analysis.
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A continuum model for dislocation climb
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.ijplas.2023.103700
Dislocation climb plays an important role in understanding plastic deformation of metallic materials at high temperature. In this paper, we present a continuum formulation for dislocation climb velocity based on densities of dislocations. The obtained continuum formulation is an accurate approximation of the Green’s function-based discrete dislocation dynamics method (Gu et al., 2015). The continuum dislocation climb formulation has the advantage of accounting for both the long-range effect of vacancy bulk diffusion and that of the Peach–Koehler climb force, and the two long-range effects are canceled into a short-range effect (integral with fast-decaying kernel) and in some special cases, a completely local effect. This significantly simplifies the calculation in the Green’s function-based discrete dislocation dynamics method, in which a linear system has to be solved over the entire system for the long-range effect of vacancy diffusion and the long-range Peach–Koehler climb force has to be calculated. This obtained continuum dislocation climb velocity can be applied in any available continuum dislocation dynamics frameworks. We also present numerical validations for this continuum climb velocity and simulation examples for implementation in continuum dislocation dynamics frameworks.
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Dynamic precipitation and deformation behaviors of a bimodal-grained WE43 alloy with enhanced mechanical properties
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.ijplas.2023.103682
Achieving a high strength-ductility synergy in rolled Mg alloys remains a major challenge, especially for Mg alloys with high contents of rare earth (RE) elements, which are hard-to-deform and exhibit poor formability. In the present work, a bimodal grain structure consisting of fine grains (FGs) and coarse grains (CGs) has been achieved in a novel WE43 alloy sheet prepared by the hard-plate rolling (HPR) technique, which breaks the strength-ductility trade-off dilemma of the conventional WE43 alloy. Notably, the yield strength (YS) reaches as high as ∼312 MPa, presenting a remarkable improvement of YS (∼60 MPa) in comparison to conventionally rolled counterparts. Meanwhile, the ultimate tensile strength (UTS) and elongation-to-failure (EF) are ∼332 MPa and ∼11.8%, respectively, much higher than those of the wrought WE43 alloy reported in literature. Specifically, the disparate dislocation slips and dynamic precipitation behaviors in FGs and CGs have been studied in detail by combining EBSD and TEM analysis. The discrepancy of dynamic precipitation behavior in FGs and CGs is originated from the heterogeneous dislocation slip-dominated deformation behavior during HPR, related to initial grain orientations. It reveals that basal slips are dominant in the FG area, where equilibrium β-Mg14Nd2Y phase has precipitated along grain boundaries. In contrast, non-basal slips are prevalent and the metastable short rod-shaped β1 phase has formed within CGs. The enhanced YS of the present HPRed WE43 alloy sheet is mainly attributed to the formation of large amounts of extremely fine grains with an average size of ∼0.94 μm. The enhanced Orowan strengthening comes from the interaction between short rod-shaped β1 particles and non-basal dislocations (prismatic , pyramidal and pyramidal dislocations) in CGs. In particular, the interactions between β1 particles and pyramidal dislocations dominate the Orowan strengthening, leading to an increase of ∼34 MPa in the YS. Basal to basal slip transfers have been observed in FGs while non-basal slips are prevalent in CGs, which could be helpful for release the stress concentration near GBs. It is beneficial for preventing earlier fracture and thus enhancing the tensile strength combined with decent ductility.
Detail
Orientation-dependent plasticity mechanisms control synergistic property improvement in dynamically deformed metals
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-06-01 , DOI: 10.1016/j.ijplas.2023.103657
We demonstrate the ability to synergistically enhance strength and toughness in metals by tailoring the dominant plasticity mechanisms from impact-induced heterogeneous nanostructures. Using a laser-induced projectile impact testing apparatus, we impact initially dislocation-free single crystal microcubes at high velocities to induce grain size and dislocation density gradients. These gradient nanostructures exhibit heterogeneous deformation under subsequent quasi-static loading leading to enhanced strength and toughness. Transmission Kikuchi diffraction (TKD) analyses show that the synergistic property improvement arises from the complimentary intragranular and intergranular plasticity mechanisms: the pronounced intragranular dislocation plasticity within coarse grained regions provides increased strain hardening and toughness while the nanograined regions with high dislocation densities provide high strength and supplemental toughness enhancement through cooperative grain rotation and grain boundary migration. These plasticity mechanisms are activated to different extents depending on the specific impact-induced nanostructures, which depend on the orientation of the single crystal upon impact. Controlled [100]-face, [110]-edge, and [111]-corner impact of single crystal microcubes, subsequent quasi-static mechanical testing, and pre- and post-compression nanostructural characterization provide a fundamental understanding of the comprehensive process-structure-property relations in heterogeneous nanostructured metals.
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Modelling of zirconium growth under irradiation and annealing conditions
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.ijplas.2023.103699
Modelling zirconium growth under irradiation is a difficult task due to the different types of defects formed which all contribute to the macroscopic deformation. An Object Kinetic Monte Carlo model parameterized using state-of-the-art atomic-scale calculations and experimental data is presented. It is able to reproduce a good macroscopic deformation, the coexistence of all types of defects: 〈a〉 interstitial and vacancy loops, 〈c〉 vacancy loops and the alignments of 〈a〉 loops parallel to the basal plane. A large parametric study is performed in order to understand thoroughly in which conditions these microstructural features can be observed. The model is then applied to study flux effects and the microstructure evolution during annealing. It can be concluded that 〈a〉 loop alignments are phenomena which are very sensitive to the flux. During annealing, the defects can recover in a non-monotonous way and 〈a〉 loops inside the alignments disappear at last, which illustrates their strong stability.
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Microstructure characterization and elastic-plastic self-consistent simulation studies of anisotropic deformation of β-tin
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-06-10 , DOI: 10.1016/j.ijplas.2023.103658
Uniaxial compression tests of 99.9% pure polycrystalline β-tin (Sn) were conducted at various strain rates (10−3/s, 10−1/s and 1/s) and temperatures (294 K and 193 K) to understand the effects of these variables on the stress–strain response, microstructure evolution, and stress relaxation behavior. Multiple Sn specimens were subjected to complex compressive loading/unloading/reloading paths at different strain rates. Specimens initially compressed at higher strain rates showed strain rate-dependent texture evolution and more pronounced relaxation upon reloading, as compared to those pre-strained at lower rates at room temperature (RT). Compression tests conducted at low temperature (193 K) revealed increased strength, similar to the enhanced strength observed when the strain rate was increased at RT. Neutron diffraction was employed to characterize the initial and final bulk textures of the RT specimens. Electron backscatter diffraction was utilized to examine the crystallographic grain orientation and morphology, thereby identifying the signatures of dislocation-mediated deformation, grain refinement, recrystallization, and twinning behaviors. Elastic-plastic self-consistent simulations were performed to investigate the deformation modes responsible for the strain rate-dependent macroscopic stress–strain response and texture evolution. Effects of crystallographic orientation on stress relaxation behavior was also examined. The model predictions are in reasonable agreement with experimental observations.
Detail
Bidirectional transformation enabled improvement in strength and ductility of metastable Fe50Mn30Co10Cr10 complex concentrated alloy under dynamic deformation
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-05-05 , DOI: 10.1016/j.ijplas.2023.103633
High strain rate compression experiments performed on a non-equiatomic metastable fcc + hcp Fe50Mn30Co10Cr10 high entropy alloy using split Hopkinson pressure bar setup shows improved flow stress and compression ductility compared to quasistatic deformed samples. The deformation response was characterised by the occurrence of hardening and softening stages compared to sustained strain hardening for quasistatic deformation. Detailed EBSD, BSE imaging analysis coupled with TEM shows significant bi-directional transformation (B-TRIP) and increased fcc γ phase stability in high strain rate regime while only forward (fcc to hcp) transformation dominates with increasing fraction of hcp ε phase in the quasistatic regime of deformation. Bidirectional transformation aided by adiabatic heating and heterogeneous deformation in the high strain rate regime leads to optimal stress and strain partitioning between the two phases and delays the initiation of damage at the interface. The presence of concomitant strain rate hardening and improvement in ductility in the dynamic deformation regime opens up avenues for microstructural tunability to achieve simultaneous improvement in strength and ductility using the metastability paradigm in complex concentrated alloys.
Detail
Interaction between 1/2¡110¿{001} dislocations and {110} prismatic loops in uranium dioxide: Implications for strain-hardening under irradiation
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.ijplas.2023.103702
Plasticity of irradiated UO2 is of major interest to improve the risk assessment of the nuclear fuel cladding failure in the case of design basis accidents. In this study, we investigate the main irradiation-hardening processes induced by {110} irradiation loops interacting with glissile dislocations of the primary slip system, 1/2¡110¿{001}, of UO2. The interactions are simulated at two scales using molecular dynamics and discrete dislocation dynamics, to characterise local interactions and identify strengthening configurations as a function of the dislocation-irradiation loop geometry. In particular, we show that 1/2¡110¿{001} screw dislocations can be strongly pinned by helical turn configurations. Statistical large-scale discrete dislocation simulations are performed to investigate the collective behaviour of a large density of irradiation defects and quantify irradiation hardening. Several microstructural processes including loop drag and shovelling are observed and their involvement in clear band formation and hardening of UO2 fuel at high temperature is discussed.
Detail
The modified GTN model for fracture of nickel-based superalloys considering size effect and healing effect in pulsed current assisted deformation
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-06-02 , DOI: 10.1016/j.ijplas.2023.103656
Gurson-Tvergaard-Needleman (GTN) model is one of the most famous and classical criterions widely used in modelling the ductile fracture process of metal. However, the existence of grain size effect affects the ductile fracture prediction in micro-scaled plastic deformation of nickel-based superalloy ultrathin sheet. In the pulsed current assisted (Pca) forming process, the current has a healing effect on the micro-void of metal due to the existence of local Joule heat, yet the strain has a promotion on the micro-void growth, and the coupled effect between grain size and electrical field is complicated, which makes it difficult to predict the fracture for the traditional GTN model in Pca forming process. To solve this problem, the authors added pulsed current parameters to the GTN model to describe the healing effect of pulsed current on the voids in the material. The parameters of the GTN model were calibrated by the finite element inverse identification method. The modified GTN model was embedded into Abaqus by VUMAT, and the Backward Euler algorithm was employed to integrate the constitutive equation. The validity of the model was verified by comparing the true stress-strain curves with the simulation results and comparing the void volume fraction (VVF) measured by three-dimensional X-ray computerized tomography (3DCT). The model provides a new method for ductile fracture prediction of multiphase alloys under a discontinuous energy field. Meanwhile, it is confirmed that the behaviour of fracture and necking in the Pca forming process is affected by the coupling effect of pulsed current and grain size effect, which provides a new idea for studying the Pca forming process.
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Variational formulation of Cahn–Hilliard-type diffusion coupled with crystal plasticity
Journal of Surface Investigation: X-ray, Synchrotron and Neutron Techniques ( IF 0 ) Pub Date: 2023-06-02 , DOI: 10.1016/j.ijplas.2023.103652
This article presents a relatively general framework for the description of the Cahn–Hilliard-type diffusion in solids undergoing infinitesimal elastic and plastic deformations. The coupled chemo-mechanical problem, characterised by phenomena such as phase segregation, microstructure coarsening and swelling, is treated using the variational framework which is governed by continuous-time, discrete-time and discrete-space–time incremental variational principles. It is shown that the governing equations of the coupled problem can be derived as Euler equations of minimisation and saddle point principles. A point of departure from the existing works is the coupling of crystal plasticity to the problem of diffusion and optimising the potential with respect to the plastic variables such that they are solved locally at the integration points. This is done using a return map algorithm which results in a reduced global problem. The variational framework results in a system of symmetric non-linear algebraic equations that are solved by Newton–Raphson-type iterative methods. This is a novel and attractive feature with respect to numerical implementation, as models resulting from the proposed variational framework are computationally less expensive in comparison with non-symmetric formulations. The numerical simulations presented at the end predict the applicability of models resulting from the proposed variational framework for multiple scenarios.
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